![molecular formula C18H14F3N3O3S B2881522 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)ethanone CAS No. 2034575-35-2](/img/structure/B2881522.png)
2-(Benzo[d]oxazol-2-ylthio)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)ethanone
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Description
2-(Benzo[d]oxazol-2-ylthio)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H14F3N3O3S and its molecular weight is 409.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of related compounds, such as those involving benzoxazole and azetidinone moieties, have been explored for their biological activities and potential applications in medicinal chemistry. For instance, the synthesis and biological evaluation of derivatives featuring the benzoxazole moiety have been reported, highlighting their potency in anti-tubercular screening (Venugopal, Sundararajan, & Choppala, 2020). These studies demonstrate the compound's relevance in addressing tuberculosis, a critical area of medical research.
Anticancer Potential
Compounds with benzoxazole and related heterocyclic frameworks have been synthesized and assessed for their anticancer activities. The exploration of novel substituted derivatives, including those with benzotriazepine, thienopyrimidine, oxadiazole, and thiophene moieties, has shown promising cytotoxic activity, suggesting potential applications in cancer therapy (Abu‐Hashem & Aly, 2017).
Biological Activities
The development of compounds featuring the benzoxazole and azetidinone units has extended to evaluating their biological activities, such as antimicrobial and antifungal effects. This is evidenced by research focusing on the synthesis, characterization, and biological assessment of new series of compounds for their anti-tubercular activity, which revealed increased potency in derivatives with specific electron-donating substituents (Venugopal, Sundararajan, & Choppala, 2020).
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-1-[3-[6-(trifluoromethyl)pyridin-2-yl]oxyazetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O3S/c19-18(20,21)14-6-3-7-15(23-14)26-11-8-24(9-11)16(25)10-28-17-22-12-4-1-2-5-13(12)27-17/h1-7,11H,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATNNVWGAFSSLHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CSC2=NC3=CC=CC=C3O2)OC4=CC=CC(=N4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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